![molecular formula C20H24ClN3O3S2 B4711218 4-[(4-chlorophenyl)sulfonyl]-N-[2-(4-methoxyphenyl)ethyl]-1-piperazinecarbothioamide](/img/structure/B4711218.png)
4-[(4-chlorophenyl)sulfonyl]-N-[2-(4-methoxyphenyl)ethyl]-1-piperazinecarbothioamide
Overview
Description
Chemical compounds involving sulfonyl, methoxyphenyl, piperazine, and carbothioamide groups are of significant interest due to their potential therapeutic applications and diverse biological activities. These compounds are synthesized through various chemical reactions, aiming to explore their pharmacological profiles and structural affinities.
Synthesis Analysis
The synthesis of similar compounds often involves multi-step chemical processes. For example, a linear bi-step approach was used to synthesize a series of compounds with inhibitory activity against α-glucosidase enzyme, indicating the complexity and precision required in chemical synthesis (Muhammad Athar Abbasi et al., 2019).
Molecular Structure Analysis
Structural modifications, such as changes to the amide bond or the alkyl chain, can significantly affect the binding affinity and selectivity of compounds to receptors. For instance, derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a selective ligand, show how structural changes impact receptor affinity (R. Perrone et al., 2000).
Chemical Reactions and Properties
Chemical reactions such as nucleophilic aromatic substitution play a critical role in the synthesis of these compounds. For example, microwave-assisted synthesis techniques have been utilized for rapid compound generation, showcasing the chemical reactivity and synthesis advancements in this field (Alfred L Williams et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various proteins and enzymes in the body .
Mode of Action
It is suggested that the electron delocalization in the thiosemicarbazide moiety enhances both its donor and reductive capacities . This could potentially influence its interaction with its targets.
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways .
Pharmacokinetics
The molecular weight of the compound is 24963 , which is within the optimal range for drug-like molecules, suggesting it may have favorable pharmacokinetic properties.
Result of Action
Compounds with similar structures have been known to exhibit various biological activities .
properties
IUPAC Name |
4-(4-chlorophenyl)sulfonyl-N-[2-(4-methoxyphenyl)ethyl]piperazine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O3S2/c1-27-18-6-2-16(3-7-18)10-11-22-20(28)23-12-14-24(15-13-23)29(25,26)19-8-4-17(21)5-9-19/h2-9H,10-15H2,1H3,(H,22,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DALNNBASMHYZHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=S)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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